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Compound of Interest

Compound Name: ARL67156 trisodium hydrate
Cat. No.: B14013411
Get Quote
\ J

For researchers and drug development professionals, ensuring the safe handling and disposal
of laboratory chemicals is paramount. This guide provides detailed procedures for the proper
disposal of ARL67156 trisodium hydrate, a selective ecto-ATPase inhibitor, ensuring the
safety of laboratory personnel and compliance with regulations.

Disposal Procedures

Proper disposal of ARL67156 trisodium hydrate should always be in accordance with local,
state, and federal regulations. The following steps provide a general guideline for its safe
disposal:

o Consult Safety Data Sheet (SDS): Before handling, thoroughly review the product-specific
Safety Data Sheet for detailed safety and handling information.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling ARL67156 trisodium hydrate.

o Small Spills:
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o For small spills, absorb the solution with an inert, non-combustible material such as
diatomite or universal binders.

o Decontaminate the affected surfaces and any contaminated equipment by scrubbing with
alcohol.

o Collect the absorbed material and any contaminated items into a suitable, labeled, and
closed container for disposal.[1]

e Unused or Waste Product:
o Collect and arrange for disposal in suitable and closed containers.[1]

o Dispose of the waste material through a licensed professional waste disposal service. It is
crucial not to dispose of the chemical down the drain or into the environment.

» Contaminated Packaging:
o Dispose of contaminated packaging in the same manner as the unused product.

Quantitative and Physical Data

The following table summarizes key quantitative and physical properties of ARL67156
trisodium hydrate.

Property Value

Molecular Formula C1s5H21BraNsNas012P3
Molecular Weight 785.05 g/mol

Purity >98% (HPLC)[2]
Appearance White to off-white solid[2]

Storage Temperature

-20°C[2]

Solubility in Water

15.78 mg/mL (20 mM)

Inhibitor Constants (Ki)

NTPDasel (CD39): 11 uM, NTPDase3: 18 uM,
NPP1: 12 pM[3][4]
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Mechanism of Action: Inhibition of Purinergic
Signaling

ARL67156 trisodium hydrate is a competitive inhibitor of several ectonucleotidases, enzymes
that play a crucial role in regulating extracellular ATP and adenosine levels, which are important
signaling molecules. The diagram below illustrates the inhibitory action of ARL67156 on this

pathway.
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Figure 1: ARL67156 Inhibition of Ectonucleotidases

Click to download full resolution via product page

Caption: ARL67156 inhibits the ectonucleotidases CD39 and CD73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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